(4-Methoxy-2-nitrophenyl)boronic acid
Overview
Description
“(4-Methoxy-2-nitrophenyl)boronic acid” is a useful synthetic intermediate . It is a reagent used for ligand-free palladium-catalyzed Suzuki-Miyaura cross-couplings . It can also be used as a biological material or organic compound for life science-related research .
Synthesis Analysis
The synthesis procedure and physical properties for “(4-methoxy-2-nitrophenyl)boronic acid” are available . It has been used in the preparation of organoboron compounds .Molecular Structure Analysis
The molecular formula of “(4-Methoxy-2-nitrophenyl)boronic acid” is C7H8BNO5 . The molecular weight is 196.955 . More detailed information about its structure can be found in various databases .Chemical Reactions Analysis
“(4-Methoxy-2-nitrophenyl)boronic acid” is used in ligand-free palladium-catalyzed Suzuki-Miyaura cross-couplings . It is also involved in Ruthenium catalyzed direct arylation of benzylic sp3 carbons of acyclic amines and Diels-Alder or C-H activation reactions .Physical And Chemical Properties Analysis
“(4-Methoxy-2-nitrophenyl)boronic acid” is a solid at room temperature . . More detailed physical and chemical properties can be found in various databases .Scientific Research Applications
Sensing Applications
(4-Methoxy-2-nitrophenyl)boronic acid: is utilized in various sensing applications due to its interaction with diols and strong Lewis bases like fluoride or cyanide anions . This interaction is crucial for the development of both homogeneous assays and heterogeneous detection systems, which can operate at the interface of the sensing material or within the bulk sample.
Biological Labelling and Protein Manipulation
The compound’s ability to form stable complexes with diols also allows it to be used in biological labelling. It can be conjugated to proteins, thereby enabling their manipulation and modification for research purposes .
Therapeutic Development
Boronic acids, including (4-Methoxy-2-nitrophenyl)boronic acid , have shown potential in the development of therapeutics. Their molecular modification by introducing the boronic acid group to bioactive molecules can modify selectivity, physicochemical, and pharmacokinetic characteristics, improving existing activities .
Antibacterial and Antiviral Activity
This compound has been studied for its antibacterial and antiviral activities. The introduction of the boronic acid moiety into molecules has been known to enhance these properties, making it a valuable compound in medicinal chemistry .
Electrophoresis of Glycated Molecules
In the field of analytical chemistry, (4-Methoxy-2-nitrophenyl)boronic acid is used for the electrophoresis of glycated molecules, aiding in the separation and analysis of these biologically significant compounds .
Microparticles and Polymers for Analytical Methods
The compound is employed as a building material for microparticles and polymers. These materials are used in analytical methods, including the controlled release of substances like insulin, which is particularly relevant in diabetes research .
Synthesis of Boronated Salts
Studies have shown that (4-Methoxy-2-nitrophenyl)boronic acid can be used in the synthesis of boronated triaryl and tetraaryl phosphonium salts. These salts have applications in cytotoxicity studies, which are important for cancer research .
Suzuki-Miyaura Cross-Couplings
Lastly, this compound is a reagent for ligand-free palladium-catalyzed Suzuki-Miyaura cross-couplings. This reaction is a cornerstone in the synthesis of biaryl compounds, which are prevalent structures in pharmaceuticals and agrochemicals .
Mechanism of Action
Target of Action
The primary target of (4-Methoxy-2-nitrophenyl)boronic acid is the palladium catalyst in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The compound interacts with the palladium catalyst to form new carbon-carbon bonds .
Mode of Action
The compound participates in electronically divergent processes with the metal catalyst in the SM coupling reaction . The process involves two main steps: oxidative addition and transmetalation . In oxidative addition, palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . In transmetalation, the compound, which is a formally nucleophilic organic group, is transferred from boron to palladium .
Biochemical Pathways
The compound is involved in the Suzuki–Miyaura cross-coupling reaction, which is a key biochemical pathway in organic synthesis . This reaction allows for the formation of carbon-carbon bonds, which are fundamental in the construction of complex organic molecules . The downstream effects include the synthesis of various organic compounds with diverse structures and functionalities .
Pharmacokinetics
As a boronic acid, it is expected to have good stability and be readily prepared .
Result of Action
The result of the compound’s action is the formation of new carbon-carbon bonds through the Suzuki–Miyaura cross-coupling reaction . This leads to the synthesis of complex organic molecules, which can be used in various applications, including the development of pharmaceuticals and materials .
Action Environment
The action of (4-Methoxy-2-nitrophenyl)boronic acid is influenced by the reaction conditions of the Suzuki–Miyaura cross-coupling . The success of this reaction originates from a combination of exceptionally mild and functional group tolerant reaction conditions . The compound is relatively stable, readily prepared, and generally environmentally benign , making it suitable for use in various environments.
Safety and Hazards
Future Directions
The use of boron in the design of drugs is fairly recent and most biological activities of these compounds have been reported over the last decade . The interest in these compounds, mainly boronic acids, has been growing . This review reinforces the relevance of extending the studies with boronic acids in Medicinal Chemistry, in order to obtain new promising drugs shortly .
properties
IUPAC Name |
(4-methoxy-2-nitrophenyl)boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BNO5/c1-14-5-2-3-6(8(10)11)7(4-5)9(12)13/h2-4,10-11H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFTLRSTZYYFBNF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=C(C=C1)OC)[N+](=O)[O-])(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BNO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60657312 | |
Record name | (4-Methoxy-2-nitrophenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60657312 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.96 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Methoxy-2-nitrophenyl)boronic acid | |
CAS RN |
860034-09-9 | |
Record name | (4-Methoxy-2-nitrophenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60657312 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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